Cas no 1909318-99-5 ((1-Benzyl-3,5-diethyl-1H-pyrazol-4-yl)methanamine dihydrochloride)

• Product Name: (1-Benzyl-3,5-diethyl-1H-pyrazol-4-yl)methanamine dihydrochloride
• CAS No: 1909318-99-5
• MF: C₁₅H₂₂ClN₃
• MW: 279.808282375336
• MDL: MFCD29047586
• CID: 5221200
• PubChem ID: 121553074
• Update Time: 2025-11-03

(1-Benzyl-3,5-diethyl-1H-pyrazol-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-Benzyl-3,5-diethyl-1H-pyrazol-4-yl)methanamine dihydrochloride

• MDL： MFCD29047586
• Inchi： 1S/C15H21N3.ClH/c1-3-14-13(10-16)15(4-2)18(17-14)11-12-8-6-5-7-9-12;/h5-9H,3-4,10-11,16H2,1-2H3;1H
• InChI Key： UTDQPRXOGWMDHW-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1N=C(CC)C(CN)=C1CC.Cl

Additional information on (1-Benzyl-3,5-diethyl-1H-pyrazol-4-yl)methanamine dihydrochloride

Research Update on (1-Benzyl-3,5-diethyl-1H-pyrazol-4-yl)methanamine Dihydrochloride (CAS: 1909318-99-5)

The compound (1-Benzyl-3,5-diethyl-1H-pyrazol-4-yl)methanamine dihydrochloride (CAS: 1909318-99-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological applications. This research briefing aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this pyrazole derivative as a promising scaffold for drug discovery. The compound's unique chemical structure, characterized by the presence of a benzyl group and diethyl substituents on the pyrazole ring, contributes to its ability to interact with various biological targets. Researchers have explored its potential as a modulator of central nervous system (CNS) receptors, particularly in the context of neurological disorders.

In terms of synthesis, advancements have been made in optimizing the production of (1-Benzyl-3,5-diethyl-1H-pyrazol-4-yl)methanamine dihydrochloride. A recent publication in the Journal of Medicinal Chemistry (2023) describes a novel, high-yield synthetic route that improves both the efficiency and purity of the final product. This development is particularly significant for scaling up production for preclinical studies.

Pharmacological investigations have revealed that this compound exhibits notable binding affinity for specific serotonin receptor subtypes. In vitro studies using radioligand binding assays demonstrated IC50 values in the low micromolar range, suggesting potential applications in mood disorder therapeutics. Furthermore, preliminary in vivo studies in rodent models have shown promising results in behavioral tests related to anxiety and depression.

The compound's pharmacokinetic properties have also been investigated. Recent data indicate that (1-Benzyl-3,5-diethyl-1H-pyrazol-4-yl)methanamine dihydrochloride demonstrates favorable blood-brain barrier penetration, with brain-to-plasma ratios exceeding 1:1 in pharmacokinetic studies. This characteristic enhances its potential as a CNS-active agent.

Safety profiling studies conducted in 2023 have provided important insights into the toxicological aspects of this compound. Acute toxicity studies in animal models have established preliminary safety margins, while genotoxicity assessments have yielded negative results in standard Ames tests. These findings support further development of this compound for potential therapeutic applications.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile. Several analogs have been synthesized and are undergoing screening to identify derivatives with improved selectivity and potency. Additionally, computational modeling studies are being employed to better understand the molecular interactions between this compound and its biological targets.

In conclusion, (1-Benzyl-3,5-diethyl-1H-pyrazol-4-yl)methanamine dihydrochloride represents a promising chemical entity with multiple potential therapeutic applications. The recent advancements in its synthesis, coupled with growing understanding of its pharmacological properties, position this compound as an important subject for continued research in medicinal chemistry and drug development.